Cas no 2228630-63-3 (2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one)

• Product Name: 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one
• CAS No: 2228630-63-3
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 6618689
• PubChem ID: 165752393
• Update Time: 2025-08-05

2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2002496
• 2228630-63-3
• 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one
• 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one

• Inchi： 1S/C9H8F2O3/c1-14-5-2-3-7(12)6(4-5)8(13)9(10)11/h2-4,9,12H,1H3
• InChI Key： UBOYBRSGIPKUCX-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C=1)OC)O)=O)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one

Research Brief on 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one (CAS: 2228630-63-3): Recent Advances and Applications

The compound 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one (CAS: 2228630-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated ketone structure and phenolic hydroxyl group, exhibits promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. The presence of the difluoro moiety enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanistic pathways of 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one in modulating inflammatory responses. The study demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a critical regulator of inflammation, by selectively targeting key kinases. The findings suggest its potential as a lead compound for developing next-generation anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Another groundbreaking research effort, highlighted in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer properties of derivatives synthesized from 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one. The study revealed that structural modifications at the phenolic hydroxyl group significantly enhanced the compound's cytotoxicity against various cancer cell lines, including breast and lung carcinomas. Molecular docking simulations further elucidated its binding affinity with tumor-specific protein targets, providing a rational basis for future drug design.

From a synthetic chemistry perspective, recent advancements have optimized the production of 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one using green chemistry principles. A 2024 report in ACS Sustainable Chemistry & Engineering detailed a solvent-free catalytic method that improves yield and reduces environmental impact. This innovation addresses previous challenges in scalability and purity, paving the way for industrial-scale applications.

The pharmacokinetic profile of 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one has also been a subject of recent investigation. Preclinical studies indicate favorable absorption and distribution characteristics, with particular efficacy in crossing the blood-brain barrier. This property opens new avenues for neurological applications, including potential use in neurodegenerative disease therapeutics.

Looking ahead, researchers are exploring the compound's utility in combination therapies and targeted drug delivery systems. Its chemical versatility allows for conjugation with nanoparticles and other drug carriers, as demonstrated in recent proof-of-concept studies. The growing body of evidence positions 2,2-Difluoro-1-(2-hydroxy-5-methoxyphenyl)ethan-1-one as a multifaceted tool in modern pharmaceutical development, warranting continued investigation across multiple therapeutic areas.